Cas no 2639462-78-3 (Tert-butyl 3-[(piperidin-4-yl)amino]benzoate)

• Product Name: Tert-butyl 3-[(piperidin-4-yl)amino]benzoate
• CAS No: 2639462-78-3
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 6168897
• PubChem ID: 165903641
• Update Time: 2025-05-19

Tert-butyl 3-[(piperidin-4-yl)amino]benzoate Chemical and Physical Properties

Names and Identifiers

• 2639462-78-3
• EN300-27782235
• tert-butyl 3-[(piperidin-4-yl)amino]benzoate
• Tert-butyl 3-[(piperidin-4-yl)amino]benzoate

• Inchi： 1S/C16H24N2O2/c1-16(2,3)20-15(19)12-5-4-6-14(11-12)18-13-7-9-17-10-8-13/h4-6,11,13,17-18H,7-10H2,1-3H3
• InChI Key： GMBBXRBHZUFQLD-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC(=C1)NC1CCNCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 276.183778013g/mol
• Monoisotopic Mass: 276.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.4Ų

Additional information on Tert-butyl 3-[(piperidin-4-yl)amino]benzoate

Tert-butyl 3-[(piperidin-4-yl)amino]benzoate: A Comprehensive Overview

Tert-butyl 3-[(piperidin-4-yl)amino]benzoate, also known by its CAS number 2639462-78-3, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of benzoic acid derivatives, with a tert-butyl group attached to the benzoate moiety and a piperidin-4-ylamino substituent at the 3-position. Its structure is characterized by a benzene ring with a carboxylic acid derivative group and an aminoalkyl group, making it a versatile molecule for various chemical and pharmaceutical applications.

The synthesis of Tert-butyl 3-[(piperidin-4-yl)amino]benzoate involves a multi-step process, typically starting with the preparation of the benzoic acid derivative. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of catalytic asymmetric synthesis to enhance the yield and purity of the compound. These methods not only improve the overall process but also align with the growing demand for sustainable chemical manufacturing practices.

One of the most promising applications of Tert-butyl 3-[(piperidin-4-yl)amino]benzoate lies in the field of pharmacology. Studies have shown that this compound exhibits potential as a modulator of certain cellular pathways, making it a candidate for drug development. Specifically, research has focused on its ability to interact with G-protein coupled receptors (GPCRs), which are critical targets for treating various diseases, including cardiovascular disorders and neurodegenerative conditions.

In addition to its pharmacological applications, Tert-butyl 3-[(piperidin-4-yl)amino]benzoate has also been investigated for its role in materials science. Its unique structure allows it to serve as a building block for advanced materials, such as polymers and nanomaterials. Recent studies have demonstrated its potential as a precursor for synthesizing stimuli-responsive polymers, which can be used in drug delivery systems and smart materials.

The physicochemical properties of Tert-butyl 3-[(piperidin-4-yl)amino]benzoate are well-documented, with research focusing on its solubility, stability, and reactivity under various conditions. For example, studies have shown that the compound exhibits good solubility in organic solvents, making it suitable for use in organic reactions. Furthermore, its thermal stability has been tested under different conditions, providing valuable insights into its suitability for high-temperature applications.

From an environmental perspective, there is growing interest in understanding the ecological impact of Tert-butyl 3-[(piperidin-4-y1)amino]benzoate. Recent research has focused on its biodegradability and toxicity profiles. These studies are crucial for ensuring that the compound can be safely used in industrial and pharmaceutical settings without posing risks to ecosystems or human health.

In conclusion, Tert-butyl 3-[(piperidin-4-y1)amino]benzoate is a multifaceted compound with diverse applications across various fields. Its unique chemical structure and promising properties make it an exciting area of research for scientists and industry professionals alike. As advancements in synthetic methods and application development continue to emerge, this compound is poised to play an increasingly important role in both academic research and industrial applications.